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Executive Summary

Phosphatidylinositol (PI) is a cornerstone of eukaryotic cell biology, serving as a fundamental
structural component of membranes and as the precursor to a vast array of phosphoinositide
signaling molecules. The synthesis of Pl is catalyzed by the enzyme CDP-diacylglycerol-
inositol 3-phosphatidyltransferase, commonly known as Phosphatidylinositol Synthase (Pl
Synthase or Pisl). Located primarily in the endoplasmic reticulum (ER), Pisl is an essential
enzyme in eukaryotes, and its activity is tightly regulated to maintain lipid homeostasis.
Dysregulation of Pis1 function has profound consequences, impacting ER stress, cell wall
integrity, and the pathogenicity of fungi, and is implicated in diseases such as cancer. This
technical guide provides a comprehensive overview of Pis1, detailing its core function, its
central role in lipid metabolism, methodologies for its study, and its potential as a therapeutic
target.

Core Function and Biochemical Mechanism

Pisl is an integral membrane protein residing in the endoplasmic reticulum.[1][2] In the yeast
Saccharomyces cerevisiae, the protein (Pislp) is also found in the Golgi apparatus and the
outer mitochondrial membrane.[3] The enzyme belongs to the CDP-alcohol
phosphatidyltransferase (CAPT) family.[4]
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The primary function of Pisl is to catalyze the final, committed step in the de novo synthesis of
phosphatidylinositol. This reaction involves the transfer of a phosphatidyl group from CDP-
diacylglycerol (CDP-DAG) to the 1-hydroxyl group of myo-inositol, releasing cytidine
monophosphate (CMP).[5]

Reaction: CDP-diacylglycerol + myo-inositol —» Phosphatidylinositol + CMP

Structurally, Pis1 contains multiple transmembrane domains and a highly conserved CAPT
motif that constitutes the enzyme's active site.[1] Studies in yeast have definitively shown that
this active site faces the cytosol.[4] This orientation allows the enzyme to access its substrates,
CDP-diacylglycerol from the ER membrane and the water-soluble myo-inositol from the
cytoplasm.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Function of the phosphatidylinositol synthase Pis1 in maintenance of endoplasmic
reticulum function and pathogenicity in Candida albicans - PubMed
[pubmed.ncbi.nim.nih.gov]

e 2. Phosphatidylinositol synthesis at the endoplasmic reticulum. | Sigma-Aldrich
[merckmillipore.com]

e 3. PIS1| SGD [yeastgenome.org]

e 4. The active site of yeast phosphatidylinositol synthase Pisl is facing the cytosol - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 5. Simple and rapid biochemical method to synthesize labeled or unlabeled
phosphatidylinositol species - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Pis1 and its impact on lipid metabolism]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1576851#pis1-
and-its-impact-on-lipid-metabolism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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